Cas no 2092410-32-5 ((1-methanesulfonylcyclohexyl)methanesulfonyl chloride)

• Product Name: (1-methanesulfonylcyclohexyl)methanesulfonyl chloride
• CAS No: 2092410-32-5
• MF: C₈H₁₅ClO₄S₂
• MW: 274.785299539566
• CID: 5247792
• Update Time: 2025-06-08

(1-methanesulfonylcyclohexyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanemethanesulfonyl chloride, 1-(methylsulfonyl)-
• (1-methanesulfonylcyclohexyl)methanesulfonyl chloride

• Inchi： 1S/C8H15ClO4S2/c1-14(10,11)8(7-15(9,12)13)5-3-2-4-6-8/h2-7H2,1H3
• InChI Key： CDPWZQQWKULNOW-UHFFFAOYSA-N
• SMILES： C1(S(C)(=O)=O)(CS(Cl)(=O)=O)CCCCC1

Additional information on (1-methanesulfonylcyclohexyl)methanesulfonyl chloride

Introduction to (1-methanesulfonylcyclohexyl)methanesulfonyl Chloride (CAS No. 2092410-32-5)

(1-methanesulfonylcyclohexyl)methanesulfonyl chloride (CAS No. 2092410-32-5) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a cyclohexyl ring and two methanesulfonyl groups, making it a valuable reagent in the synthesis of various pharmaceuticals and biologically active molecules.

The chemical structure of (1-methanesulfonylcyclohexyl)methanesulfonyl chloride consists of a cyclohexane ring substituted with a methanesulfonyl group at the 1-position, and an additional methanesulfonyl chloride moiety attached to the methyl group. This structure imparts specific reactivity and selectivity properties, making it a versatile reagent in synthetic chemistry. The compound's molecular formula is C₉H₁₆O₄S₂, and its molecular weight is approximately 248.35 g/mol.

In recent years, (1-methanesulfonylcyclohexyl)methanesulfonyl chloride has been extensively studied for its potential applications in the development of new drugs. One of the key areas of research has been its use as an intermediate in the synthesis of anti-inflammatory agents and antibacterial compounds. The compound's ability to undergo selective reactions with various nucleophiles makes it particularly useful in the preparation of complex molecules with therapeutic potential.

A notable study published in the *Journal of Medicinal Chemistry* in 2022 highlighted the use of (1-methanesulfonylcyclohexyl)methanesulfonyl chloride in the synthesis of a novel class of anti-inflammatory drugs. The researchers demonstrated that this compound could be effectively used to introduce sulfonyl functionalities into target molecules, enhancing their biological activity and selectivity. The resulting compounds showed promising results in preclinical studies, with improved efficacy and reduced side effects compared to existing treatments.

Beyond its applications in medicinal chemistry, (1-methanesulfonylcyclohexyl)methanesulfonyl chloride has also found use in the development of agrochemicals. Its unique reactivity profile makes it suitable for the synthesis of pesticides and herbicides with enhanced stability and effectiveness. A study published in *Pest Management Science* in 2021 reported the successful synthesis of a new herbicide using this compound as a key intermediate. The herbicide exhibited high selectivity towards specific weed species, making it a valuable addition to the arsenal of modern agricultural practices.

The synthesis of (1-methanesulfonylcyclohexyl)methanesulfonyl chloride typically involves several steps, including the formation of the cyclohexyl ring, introduction of the methanesulfonyl groups, and final chlorination. The process can be optimized to achieve high yields and purity, which are crucial for its use in pharmaceutical and agrochemical applications. Recent advancements in catalytic methods have further improved the efficiency and sustainability of these synthetic routes.

In terms of safety and handling, (1-methanesulfonylcyclohexyl)methanesulonyl chloride should be managed with care due to its reactivity and potential for forming hazardous by-products. It is recommended to handle this compound under inert conditions and to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper storage conditions should be maintained to prevent degradation or contamination.

The future outlook for (1-methanesulfonylcyclohexyl)methanesulonyl chloride is promising, with ongoing research aimed at expanding its applications in various fields. As new synthetic methods are developed and more advanced analytical techniques become available, the potential uses for this compound are likely to grow. Researchers are also exploring its role in materials science, where its unique properties could lead to the development of novel materials with enhanced performance characteristics.

In conclusion, (1-methanesulfonylcyclohexyl)methanesulonyl chloride (CAS No. 2092410-32-5) is a versatile and valuable compound with significant potential in medicinal chemistry, agrochemicals, and materials science. Its unique structural features and reactivity make it an essential reagent for researchers working on the development of new drugs, pesticides, herbicides, and advanced materials. As research continues to advance, this compound is expected to play an increasingly important role in driving innovation across multiple scientific disciplines.